(R)-4-Amino-4-methylisoxazolidin-3-one

• IUPAC Name: (4R)-4-amino-4-methyl-1,2-oxazolidin-3-one
• InChI: InChI=1S/C4H8N2O2/c1-4(5)2-8-6-3(4)7/h2,5H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key: VJIUJHBBESBVQB-SCSAIBSYSA-N
• Canonical SMILES: CC1(CONC1=O)N
• Isomeric SMILES: C[C@]1(CONC1=O)N
• Molecular Formula: C4H8N2O2
• Molecular Weight: 116.12 g/mol

Description

(R)-4-Amino-4-methylisoxazolidin-3-one, also known as AMI, is a chemical compound that belongs to the class of isoxazolidines. It has a molecular formula of C5H9N3O2 and a molecular weight of 143.14 g/mol. AMI has been widely used in scientific research due to its unique properties, which make it an ideal candidate for various applications.

Mechanism of Action

The mechanism of action of (R)-4-Amino-4-methylisoxazolidin-3-one is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes, such as ribonucleotide reductase and thymidylate synthase. These enzymes play a crucial role in DNA synthesis and cell proliferation, which makes them ideal targets for cancer therapy.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. These effects make this compound a promising candidate for the development of novel cancer treatments and immunomodulatory agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R)-4-Amino-4-methylisoxazolidin-3-one in lab experiments is its high purity and stability, which makes it easy to handle and store. Additionally, this compound is relatively inexpensive and readily available, which makes it an attractive option for researchers on a tight budget. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on (R)-4-Amino-4-methylisoxazolidin-3-one. One area of interest is the development of novel cancer therapies that target the enzyme inhibition activity of this compound. Additionally, there is interest in exploring the potential immunomodulatory effects of this compound, which could have applications in the treatment of autoimmune diseases and other immune-related disorders. Finally, there is interest in developing new synthetic methods for this compound that are more efficient and environmentally friendly.

Scientific Research Applications

(R)-4-Amino-4-methylisoxazolidin-3-one has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the field of medicinal chemistry, where this compound has been shown to exhibit potent antitumor and antiviral activities. Additionally, this compound has been used as a building block in the synthesis of various pharmaceuticals and bioactive compounds.